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Compound of Interest

Compound Name: MW108

Cat. No.: B609369

For researchers and scientists, ensuring proper disposal of all laboratory materials is a
cornerstone of maintaining a safe and compliant workspace. This guide provides essential
information on the correct disposal procedures for products identified by the code MW108,
clarifying their nature and outlining the necessary steps for safe handling and disposal.

Contrary to what the product code might suggest, "MW2108" does not refer to a specific
chemical compound. Instead, it is a product identifier for a line of non-hazardous sterile swabs,
known as DRYSWAB™, manufactured by Medical Wire & Equipment Co Ltd. According to the
manufacturer's safety data sheet, these swabs contain no hazardous chemical constituents.[1]
Therefore, the disposal procedure is determined by their use in the laboratory rather than their
inherent chemical properties.

Summary of MW108 Product Information

Feature Description

Product Name DRYSWAB™

Product Code Example MW108

Manufacturer Medical Wire & Equipment Co Ltd

] N Non-hazardous materials (e.g., rayon, polyester,
Chemical Composition
foam)

Hazardous Constituents None, according to the Safety Data Sheet[1]
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Disposal Protocols for MW108 Swabs

The correct disposal method for MW108 swabs depends on whether they have been used and
the nature of the specimens they have come into contact with.

Unused MW108 Swabs

Unused and uncontaminated MW108 swabs are considered non-hazardous solid waste. They
can be disposed of in the regular laboratory trash. However, it is crucial to ensure they have not
come into contact with any chemical or biological materials.

Used MW108 Swabs

If the swabs have been used to collect biological specimens, they must be treated as
potentially infectious biohazardous waste. Proper handling and disposal are critical to prevent
exposure to pathogens.

Step-by-Step Disposal Procedure for Used Swabs:

o Segregation: Immediately after use, place the swab into a designated biohazard waste
container. These containers are typically lined with a red or orange bag and marked with the
universal biohazard symbol.

» Container Management: Do not overfill biohazard containers. Once they are approximately
three-quarters full, the bag should be securely tied.

o Decontamination: Depending on institutional protocols, the collected biohazardous waste
may need to be decontaminated before leaving the laboratory. A common method is
autoclaving. If chemical disinfection is used, ensure the disinfectant is appropriate for the
suspected biohazardous agents and that the required contact time is observed.

» Final Disposal: After decontamination, the waste is typically collected by a licensed
biomedical waste disposal service for incineration or other approved disposal methods.

It is imperative to adhere to your institution's specific Environmental Health and Safety (EHS)
guidelines for handling and disposing of biohazardous waste.
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Experimental Workflow for MW108 Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of MW108 swabs in a laboratory setting.
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Caption: Workflow for the proper disposal of MW108 swabs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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